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Compound of Interest

Compound Name: Clorofene

Cat. No.: B1669242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorphenesin is a synthetic, broad-spectrum antimicrobial agent commonly employed as a

preservative in cosmetic and personal care products. Its primary function is to protect

formulations from microbial contamination, thereby ensuring product safety and extending shelf

life. Chemically identified as 3-(4-chlorophenoxy)-1,2-propanediol, chlorphenesin is effective

against a range of bacteria and fungi. These application notes provide detailed information on

its use, efficacy, regulatory status, and relevant experimental protocols for formulation

development and evaluation.

Regulatory Status: In the European Union, Chlorphenesin (CAS No. 104-29-0) is listed in

Annex V of the Regulation (EC) No 1223/2009 on cosmetic products, which means it is an

approved preservative. The maximum authorized concentration in both rinse-off and leave-on

cosmetic products is 0.3%. The Cosmetic Ingredient Review (CIR) Expert Panel has also

concluded that chlorphenesin is safe for use in cosmetics at the current practices of use and

concentration.[1] It is important to distinguish Chlorphenesin from "Chlorophene," a different

chemical substance that is prohibited for use in cosmetics in the EU.
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A summary of the key physicochemical properties of chlorphenesin is provided in the table

below.

Property Value

INCI Name Chlorphenesin

CAS Number 104-29-0

Chemical Formula C₉H₁₁ClO₃

Appearance White to off-white crystalline powder

Solubility
Moderately soluble in water. Soluble in ethanol

and glycerin.

Effective pH Range 3 - 8

Typical Use Level 0.1% - 0.3%

Formulation Guidelines:

Chlorphenesin can be incorporated into the water phase of emulsions. Gentle heating can

aid in its dissolution.

It is often used in combination with other preservatives, such as phenoxyethanol, to enhance

the overall antimicrobial spectrum and efficacy of the preservative system.

Compatibility with other formulation ingredients should be assessed on a case-by-case

basis.

Antimicrobial Efficacy
Chlorphenesin demonstrates a broad spectrum of antimicrobial activity. However, its efficacy

can be strain-dependent.

Summary of Antimicrobial Activity:
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Microbial Group Efficacy Notes

Gram-positive Bacteria Effective

Generally effective against

common Gram-positive

bacteria.

Gram-negative Bacteria Variable

Effective against many strains,

but some, notably

Pseudomonas aeruginosa, can

exhibit resistance.[2]

Yeast and Mold Effective

Demonstrates good efficacy

against common yeasts and

molds found in cosmetic

products.

Illustrative Preservative Efficacy Test (Challenge Test)
Data
The following table provides illustrative data from a preservative efficacy test based on the ISO

11930 standard for a generic oil-in-water cream formulation containing 0.3% chlorphenesin.
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Test
Microorgani
sm

Inoculum
(CFU/g)

Log
Reduction
at Day 7

Log
Reduction
at Day 14

Log
Reduction
at Day 28

ISO 11930
Criteria A
Met

Staphylococc

us aureus
5.5 x 10⁵ > 3.0 > 3.0 > 3.0 Yes

Pseudomona

s aeruginosa
6.2 x 10⁵ 1.5 2.1 2.5 No

Escherichia

coli
7.1 x 10⁵ > 3.0 > 3.0 > 3.0 Yes

Candida

albicans
4.8 x 10⁵ > 1.0 > 2.0 > 2.0 Yes

Aspergillus

brasiliensis
3.9 x 10⁵ No increase > 1.0 > 2.0 Yes

Note: This data is illustrative. Actual results will vary depending on the formulation.

Mechanism of Action
The primary antimicrobial mechanism of chlorphenesin is the disruption of the microbial cell

membrane. Its molecular structure allows it to intercalate into the lipid bilayer of the cell

membrane, which alters its permeability. This leads to the leakage of essential intracellular

components and ultimately, cell death.

Microbial Cell Membrane

Lipid Bilayer Membrane Permeability AlteredChlorphenesin
Intercalation

Leakage of Intracellular Components Cell Death

Click to download full resolution via product page

Caption: Proposed mechanism of action for chlorphenesin.
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Experimental Protocols
Preservative Efficacy Test (Challenge Test) - Based on
ISO 11930
This protocol outlines the procedure for evaluating the antimicrobial protection of a cosmetic

formulation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Cosmetic Formulation with Chlorphenesin

Prepare Inocula of Test Microorganisms
(S. aureus, P. aeruginosa, E. coli, C. albicans, A. brasiliensis)

Inoculate Formulation Samples
(10⁵-10⁶ CFU/g for bacteria, 10⁴-10⁵ CFU/g for fungi)

Incubate at Room Temperature (20-25°C)

Sample at Day 0, 7, 14, and 28

Enumerate Surviving Microorganisms

Calculate Log Reduction

Evaluate Against ISO 11930 Criteria

End: Determine Preservative Efficacy

Click to download full resolution via product page

Caption: Workflow for Preservative Efficacy Testing (ISO 11930).
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Methodology:

Preparation of Inocula:

Culture the specified test microorganisms: Staphylococcus aureus (ATCC 6538),

Pseudomonas aeruginosa (ATCC 9027), Escherichia coli (ATCC 8739), Candida albicans

(ATCC 10231), and Aspergillus brasiliensis (ATCC 16404).

Harvest the microorganisms and prepare suspensions in a suitable diluent. Adjust the

concentration of each suspension to achieve a final concentration in the test product of

10⁵ to 10⁶ colony-forming units (CFU) per gram for bacteria and 10⁴ to 10⁵ CFU/g for

yeast and mold.

Inoculation of the Product:

Dispense 20g of the cosmetic formulation into five separate sterile containers.

Inoculate each container with one of the prepared microbial suspensions.

Thoroughly mix to ensure a homogenous distribution of the microorganisms.

Incubation:

Store the inoculated containers at room temperature (20-25°C) for 28 days, protected from

light.

Sampling and Enumeration:

At specified time intervals (Day 0, 7, 14, and 28), remove a 1g aliquot from each container.

Perform serial dilutions in a suitable neutralizing broth.

Plate the dilutions onto appropriate agar media (e.g., Tryptic Soy Agar for bacteria,

Sabouraud Dextrose Agar for fungi).

Incubate the plates and count the number of colonies to determine the concentration of

viable microorganisms.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669242?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaluation:

Calculate the log reduction in microbial concentration from the initial count for each time

point.

Compare the log reduction values to the acceptance criteria outlined in ISO 11930

(Criteria A or B). For bacteria, a log reduction of ≥ 3 at day 7 is required for Criteria A.[3]

For yeast and mold, a log reduction of ≥ 1 at day 14 is required for Criteria A.[3]

Quantification of Chlorphenesin in Cosmetic
Formulations by HPLC
This protocol provides a method for the determination of chlorphenesin concentration in a

cosmetic product.
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Start: Cosmetic Sample

Dissolve Sample in Methanol

Inject into HPLC System

Separation on C18 Column

UV Detection at 280 nm

Quantify using Standard Curve

End: Determine Chlorphenesin Concentration

Click to download full resolution via product page

Caption: Workflow for HPLC analysis of chlorphenesin.

Instrumentation and Conditions:
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Instrument: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

Mobile Phase: Methanol:Water (55:45 v/v).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 280 nm.

Column Temperature: 25°C.

Procedure:

Standard Preparation:

Prepare a stock solution of chlorphenesin standard in methanol.

Create a series of calibration standards by diluting the stock solution to concentrations

ranging from 1 to 500 mg/L.

Sample Preparation:

Accurately weigh a portion of the cosmetic sample and dissolve it in methanol.

Use sonication if necessary to ensure complete dissolution.

Filter the sample solution through a 0.45 µm syringe filter before injection.

Analysis:

Inject the prepared standards and samples into the HPLC system.

Record the peak areas from the resulting chromatograms.

Quantification:

Generate a calibration curve by plotting the peak area versus the concentration of the

chlorphenesin standards.
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Determine the concentration of chlorphenesin in the sample by interpolating its peak area

on the calibration curve.

Safety Profile
Chlorphenesin is generally considered to have a good safety profile at its approved use

concentrations. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed its safety

and concluded that it is safe as used in cosmetics. It is not found to be a dermal irritant or

sensitizer in the majority of the population, though a small number of case reports of irritation

have been noted.[1]

Conclusion
Chlorphenesin is an effective and widely used preservative for cosmetic formulations. Its broad-

spectrum antimicrobial activity, favorable regulatory status, and well-established safety profile

make it a valuable tool for cosmetic scientists and formulators. Proper formulation

considerations and thorough preservative efficacy testing are essential to ensure the final

product is adequately protected against microbial contamination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1669242#using-clorofene-as-a-preservative-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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